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For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution for MAK683, a potent and selective allosteric inhibitor of the Polycomb

Repressive Complex 2 (PRC2). MAK683 targets the Embryonic Ectoderm Development (EED)

subunit, disrupting the EED-EZH2 interaction and subsequent histone H3 lysine 27 (H3K27)

trimethylation.[1][2] This document is intended to guide researchers in preparing MAK683 for in

vitro cell culture experiments, ensuring solution integrity and experimental reproducibility.

Introduction to MAK683
MAK683 is a small molecule inhibitor that has entered clinical trials for the treatment of

advanced malignancies.[3][4][5] It functions by binding to the H3K27me3 binding pocket of

EED, which leads to a conformational change that prevents the interaction between EED and

the catalytic subunit of PRC2, EZH2.[1] This allosteric inhibition results in a reduction of H3K27

trimethylation, a key epigenetic modification involved in gene silencing.[1][2] The dysregulation

of PRC2 activity is implicated in various cancers, making MAK683 a valuable tool for research

and potential therapeutic development.
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Caption: MAK683 signaling pathway.

Quantitative Data Summary
The following table summarizes the key quantitative information for MAK683.
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Parameter Value Source(s)

Molecular Weight 376.39 g/mol [6]

Solubility in DMSO 10 - 40 mg/mL [6][7][8]

Recommended Solvent
Dimethyl sulfoxide (DMSO),

fresh/anhydrous
[6][7][9]

Powder Storage -20°C for up to 3 years [6][7]

Stock Solution Storage
-80°C for up to 2 years; -20°C

for up to 1 year
[6]

Experimental Protocol: Preparation of MAK683
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of MAK683 in DMSO.

Materials:
MAK683 powder

Anhydrous/reagent-grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Ultrasonic bath

Experimental Workflow:
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Preparation Storage

1. Weigh MAK683 2. Add DMSO 3. Dissolve 4. AliquotSolution is clear 5. Store
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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